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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for studying the biological effects of 13,14-
dihydro-15-keto-prostaglandin D2 (DK-PGD?2), a stable metabolite of prostaglandin D2 (PGD2)
and a selective agonist for the G protein-coupled receptor, Chemoattractant Receptor-
homologous molecule expressed on Th2 cells (CRTH2), also known as DP2. Activation of the
DP2 receptor is implicated in a variety of inflammatory and allergic responses.

Introduction to DK-PGD2 and the DP2 Signaling
Pathway

DK-PGD?2 is a key mediator in type 2 immune responses.[1] Unlike its parent molecule PGD2,
which signals through both the DP1 and DP2 receptors, DK-PGD?2 is a highly selective agonist
for the DP2 receptor.[1] The DP2 receptor is primarily expressed on immune cells central to
allergic inflammation, including T helper 2 (Th2) cells, eosinophils, basophils, and type 2 innate
lymphoid cells (ILC2s).[1][2][3]
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Upon binding of DK-PGD2, the DP2 receptor couples to Gi/o proteins, leading to a cascade of
downstream signaling events. This includes inhibition of adenylyl cyclase, a decrease in
intracellular cyclic AMP (cAMP), and mobilization of intracellular calcium.[3] These signhaling
events ultimately result in pro-inflammatory cellular responses such as chemotaxis,
degranulation, and cytokine production.[1][4][5] The opposing effects of the DP1 and DP2
receptors highlight the importance of using selective agonists like DK-PGD?2 to dissect the
specific roles of DP2-mediated signaling in various biological processes.

Below is a diagram illustrating the simplified signaling pathway of DK-PGD2.
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Caption: Simplified signaling pathway of DK-PGD2 via the DP2 receptor.
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Quantitative Data Summary

The following tables summarize the effective concentrations (EC50) of DK-PGD2 in various in

vitro functional assays.

Table 1. EC50 Values of DK-PGD2 on Eosinophils

Assay Cell Type EC50 (nM) Reference

Shape Change Human Eosinophils 27+23 [1]

Table 2: EC50 Values of DK-PGD2 on Type 2 Innate Lymphoid Cells (ILC2s)

Assay Cell Type EC50 (nM) Reference
Migration Human ILC2s 142+34 [1]
IL-5 Secretion Human ILC2s 146.0 + 18.0 [1]
IL-13 Secretion Human ILC2s 159.2 +28.8 [1]

Experimental Protocols

The following are detailed protocols for the isolation and culture of primary human immune cells
and subsequent functional assays to study the effects of DK-PGD2.

Experimental Workflow Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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